3-(difluoromethyl)-3-fluoroazetidine hydrochloride
Overview
Description
3-(Difluoromethyl)-3-fluoroazetidine hydrochloride (DFAH) is an organic compound belonging to the group of azetidines. It is a colorless, crystalline solid with a melting point of 125-127°C and a boiling point of 180°C. DFAH is a versatile building block in organic synthesis and is widely used as a reagent in the pharmaceutical industry. It is also used in the synthesis of heterocyclic compounds, such as imidazolines, pyrrolidines, and piperidines.
Mechanism of Action
The mechanism of action of 3-(difluoromethyl)-3-fluoroazetidine hydrochloride is based on its ability to act as a nucleophilic reagent. It can react with a variety of substrates, including alkenes, alkynes, and aldehydes, to form new compounds. Additionally, 3-(difluoromethyl)-3-fluoroazetidine hydrochloride can react with amines to form azetidines, which are important intermediates in the synthesis of heterocyclic compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(difluoromethyl)-3-fluoroazetidine hydrochloride are not well understood. However, it has been shown to have some potential therapeutic applications, such as the inhibition of the enzyme acetylcholinesterase. This could potentially be used to treat Alzheimer’s disease by increasing the levels of acetylcholine in the brain. Additionally, 3-(difluoromethyl)-3-fluoroazetidine hydrochloride has been shown to have some anti-inflammatory and analgesic effects.
Advantages and Limitations for Lab Experiments
The main advantage of using 3-(difluoromethyl)-3-fluoroazetidine hydrochloride in lab experiments is its versatility. It can be used in a variety of reactions, making it a useful reagent for organic synthesis. Additionally, 3-(difluoromethyl)-3-fluoroazetidine hydrochloride is relatively inexpensive and easy to obtain. However, it is also important to note that 3-(difluoromethyl)-3-fluoroazetidine hydrochloride is toxic and should be handled with care.
Future Directions
There are a number of potential future directions for research involving 3-(difluoromethyl)-3-fluoroazetidine hydrochloride. These include the development of new drugs and therapeutics, the synthesis of new polymers, and the development of new methods for the synthesis of heterocyclic compounds. Additionally, further research into the biochemical and physiological effects of 3-(difluoromethyl)-3-fluoroazetidine hydrochloride could help to identify potential therapeutic applications. Finally, further research into the safety and toxicity of 3-(difluoromethyl)-3-fluoroazetidine hydrochloride could help to ensure its safe use in the laboratory.
Synthesis Methods
3-(difluoromethyl)-3-fluoroazetidine hydrochloride can be synthesized by a variety of methods. The most common method is the reaction of difluoromethyl bromide and sodium azide in an aqueous solution of hydrochloric acid. This reaction proceeds through a nucleophilic substitution reaction, forming an intermediate azetidine, which is then hydrolyzed to the desired product. Other methods for the synthesis of 3-(difluoromethyl)-3-fluoroazetidine hydrochloride include the reaction of difluoromethyl bromide and sodium azide in an aqueous solution of sodium hydroxide, as well as the reaction of difluoromethyl bromide and ethyl azide in an aqueous solution of hydrochloric acid.
Scientific Research Applications
3-(difluoromethyl)-3-fluoroazetidine hydrochloride has a wide range of applications in scientific research. It is used in the synthesis of biologically active compounds, such as peptide analogues, and in the development of new drugs. It is also used in the synthesis of polymers and in the preparation of fluoroalkylated compounds. In addition, 3-(difluoromethyl)-3-fluoroazetidine hydrochloride is used in the synthesis of heterocyclic compounds, such as imidazolines, pyrrolidines, and piperidines.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(difluoromethyl)-3-fluoroazetidine hydrochloride involves the reaction of difluoromethylamine with 3-fluoropropionyl chloride to form 3-(difluoromethyl)-3-fluoropropionyl chloride, which is then cyclized with sodium hydride to form 3-(difluoromethyl)-3-fluoroazetidine. The resulting azetidine is then reacted with hydrochloric acid to form the hydrochloride salt of the final compound.", "Starting Materials": [ "Difluoromethylamine", "3-Fluoropropionyl chloride", "Sodium hydride", "Hydrochloric acid" ], "Reaction": [ "Step 1: Difluoromethylamine is reacted with 3-fluoropropionyl chloride in the presence of a base such as triethylamine to form 3-(difluoromethyl)-3-fluoropropionyl chloride.", "Step 2: The resulting 3-(difluoromethyl)-3-fluoropropionyl chloride is then cyclized with sodium hydride in a polar aprotic solvent such as DMF to form 3-(difluoromethyl)-3-fluoroazetidine.", "Step 3: The final compound is obtained by reacting the azetidine with hydrochloric acid to form the hydrochloride salt of 3-(difluoromethyl)-3-fluoroazetidine." ] } | |
CAS RN |
2763749-88-6 |
Product Name |
3-(difluoromethyl)-3-fluoroazetidine hydrochloride |
Molecular Formula |
C4H7ClF3N |
Molecular Weight |
161.6 |
Purity |
95 |
Origin of Product |
United States |
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